Methyl 2-amino-5-chloro-4-methylbenzoate
Overview
Description
“Methyl 2-amino-5-chloro-4-methylbenzoate” is a chemical compound with the molecular formula C9H10ClNO2 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code1S/C9H10ClNO2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,11H2,1-2H3
. The molecular weight of the compound is 199.64 . Physical And Chemical Properties Analysis
“this compound” is a white to yellow solid . It has a molecular weight of 199.64 .Scientific Research Applications
Methyl 2-amino-5-chloro-4-methylbenzoate has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as an intermediate in the production of dyes and pigments. Additionally, it has been used as a substrate for the synthesis of other compounds, such as 2-amino-5-chloro-4-methylbenzoyl chloride and 2-amino-5-chloro-4-methylbenzothiazole.
Mechanism of Action
Methyl 2-amino-5-chloro-4-methylbenzoate is a strong acid and is capable of forming hydrogen bonds with other molecules. The compound is an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. The inhibition of this enzyme leads to an increase in the concentration of acetylcholine in the synaptic cleft, resulting in increased nerve transmission.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, resulting in an increase in the concentration of acetylcholine in the synaptic cleft and an increase in nerve transmission. Additionally, the compound has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-5-chloro-4-methylbenzoate has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive reagent and is easily synthesized in the laboratory. Additionally, it is a strong acid and is capable of forming hydrogen bonds with other molecules, making it useful for a variety of chemical reactions. However, it is also a strong inhibitor of the enzyme acetylcholinesterase, which can lead to unintended physiological effects.
Future Directions
Methyl 2-amino-5-chloro-4-methylbenzoate has a wide range of potential future applications. It could be used in the development of new pharmaceuticals, as a reagent in organic synthesis, or as an intermediate in the production of dyes and pigments. Additionally, it could be used as a substrate for the synthesis of other compounds, such as 2-amino-5-chloro-4-methylbenzoyl chloride and 2-amino-5-chloro-4-methylbenzothiazole. Furthermore, its anti-inflammatory, antioxidant, and anti-cancer properties could be explored further for potential therapeutic applications.
Synthesis Methods
Methyl 2-amino-5-chloro-4-methylbenzoate can be synthesized through a variety of methods. One common method is the reaction of 2-amino-5-chlorobenzoic acid with ethyl chloroformate in the presence of a base, such as sodium hydroxide. The reaction produces the desired compound in high yield. Another method is the reaction of 2-amino-5-chlorobenzoic acid with ethyl bromide in the presence of a base, such as sodium hydroxide. This method also produces the desired compound in high yield.
Safety and Hazards
While specific safety and hazards information for “Methyl 2-amino-5-chloro-4-methylbenzoate” is not available, general safety measures for handling chemicals should be followed. This includes wearing personal protective equipment, avoiding ingestion and inhalation, and keeping containers tightly closed in a cool, well-ventilated place .
properties
IUPAC Name |
methyl 2-amino-5-chloro-4-methylbenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBJHURWTCNZWAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)C(=O)OC)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201277078 | |
Record name | Methyl 2-amino-5-chloro-4-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201277078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63480-14-8 | |
Record name | Methyl 2-amino-5-chloro-4-methylbenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=63480-14-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-amino-5-chloro-4-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201277078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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